Cas no 2172391-69-2 (1,2,4triazolo1,5-apyrimidine-2,5-diamine)

1,2,4triazolo1,5-apyrimidine-2,5-diamine structure
2172391-69-2 structure
Product Name:1,2,4triazolo1,5-apyrimidine-2,5-diamine
CAS No:2172391-69-2
MF:C5H6N6
MW:150.141338825226
CID:5999950
PubChem ID:165856956
Update Time:2023-12-28

1,2,4triazolo1,5-apyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2,4triazolo1,5-apyrimidine-2,5-diamine
    • [1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
    • EN300-1462270
    • 2172391-69-2
    • Inchi: 1S/C5H6N6/c6-3-1-2-11-5(8-3)9-4(7)10-11/h1-2H,(H4,6,7,8,9,10)
    • InChI Key: RETDZNSRGBBFJV-UHFFFAOYSA-N
    • SMILES: N12C=CC(N)=NC1=NC(N)=N2

Computed Properties

  • Exact Mass: 150.06539422g/mol
  • Monoisotopic Mass: 150.06539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 95.1Ų

1,2,4triazolo1,5-apyrimidine-2,5-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1462270-0.05g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
2172391-69-2
0.05g
$624.0 2023-06-06
Enamine
EN300-1462270-0.1g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$653.0 2023-06-06
Enamine
EN300-1462270-0.25g
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2172391-69-2
0.25g
$683.0 2023-06-06
Enamine
EN300-1462270-0.5g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
2172391-69-2
0.5g
$713.0 2023-06-06
Enamine
EN300-1462270-1.0g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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1g
$743.0 2023-06-06
Enamine
EN300-1462270-2.5g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$1454.0 2023-06-06
Enamine
EN300-1462270-5.0g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$2152.0 2023-06-06
Enamine
EN300-1462270-10.0g
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$3191.0 2023-06-06
Enamine
EN300-1462270-50mg
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$528.0 2023-09-29
Enamine
EN300-1462270-100mg
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
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$553.0 2023-09-29
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